Cas no 2580207-90-3 (1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid)

• Product Name: 1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid
• CAS No: 2580207-90-3
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5659607
• PubChem ID: 165895433
• Update Time: 2025-08-02

1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580207-90-3
• EN300-27722911
• 1-benzyl-5-{[(tert-butoxy)carbonyl]amino}-1H-imidazole-4-carboxylic acid
• 1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C16H19N3O4/c1-16(2,3)23-15(22)18-13-12(14(20)21)17-10-19(13)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： GQLQCSMFNNFSPK-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=O)O)N=CN1CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid (CAS No. 2580207-90-3)

1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid (CAS No. 2580207-90-3) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl group, a tert-butoxycarbonyl (Boc) protecting group, and a carboxylic acid moiety, makes it a versatile intermediate in drug discovery and peptide synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in developing novel therapeutics, particularly in targeting enzyme inhibitors and modulating biological pathways.

The compound’s imidazole core is a critical pharmacophore found in many bioactive molecules, contributing to its relevance in medicinal chemistry. With the growing demand for small-molecule drugs and peptide-based therapies, 1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid has garnered attention for its role in optimizing drug candidates. Its Boc-protected amine ensures stability during synthetic processes, while the carboxylic acid group allows for further functionalization, making it a valuable building block in multi-step syntheses.

In recent years, the rise of AI-driven drug discovery and high-throughput screening has amplified the need for high-purity intermediates like CAS No. 2580207-90-3. Researchers frequently search for Boc-protected imidazole derivatives or carboxylic acid-functionalized heterocycles to explore their interactions with biological targets. This compound’s compatibility with solid-phase peptide synthesis (SPPS) and its potential in covalent inhibitor design further enhance its appeal in modern drug development pipelines.

From a synthetic perspective, 1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid is often employed in the preparation of imidazole-containing scaffolds, which are prevalent in FDA-approved drugs. Its benzyl substituent provides lipophilicity, aiding in membrane permeability—a key factor in optimizing bioavailability and drug delivery. These attributes align with current trends in personalized medicine and targeted therapy, where precise molecular modifications are crucial for efficacy.

Beyond pharmaceuticals, this compound finds utility in material science and catalysis. Its imidazole ring can act as a ligand in metal-organic frameworks (MOFs) or as a catalyst in organic transformations. As sustainability gains traction in chemical research, the compound’s potential in green chemistry applications is also being explored, particularly in atom-efficient reactions and biodegradable material design.

In summary, 1-benzyl-5-{(tert-butoxy)carbonylamino}-1H-imidazole-4-carboxylic acid (CAS No. 2580207-90-3) is a multifaceted compound bridging drug discovery, peptide chemistry, and materials research. Its structural features and adaptability position it as a critical tool for scientists addressing challenges in therapeutic development and innovative material design. As research continues to evolve, this compound is poised to play a pivotal role in advancing next-generation scientific breakthroughs.